4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide

• IUPAC Name: 4-methoxy-N'-[2-(4-nitrophenyl)acetyl]benzohydrazide
• InChI: InChI=1S/C16H15N3O5/c1-24-14-8-4-12(5-9-14)16(21)18-17-15(20)10-11-2-6-13(7-3-11)19(22)23/h2-9H,10H2,1H3,(H,17,20)(H,18,21)
• InChI Key: FESRBVNBYFDJMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NNC(=O)CC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H15N3O5
• Molecular Weight: 329.31 g/mol

Description

4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide (MNAB) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MNAB is a hydrazide derivative of benzohydrazide and is synthesized through a simple and efficient method.

Scientific Research Applications

4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide has been extensively studied for its potential applications in various fields. One of the major applications of 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide is as a potential anticancer agent. Studies have shown that 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide exhibits cytotoxic activity against various cancer cell lines, including breast, colon, and lung cancer cells.
In addition to its anticancer properties, 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide has also been studied for its potential use as an antibacterial agent. Studies have shown that 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide exhibits antibacterial activity against various strains of bacteria, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa.

Mechanism of Action

The mechanism of action of 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide is not fully understood. However, studies have suggested that 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide induces apoptosis in cancer cells by activating the caspase pathway. 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide also inhibits the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide has been shown to exhibit various biochemical and physiological effects. Studies have shown that 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide inhibits the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide is its simple and efficient synthesis method. 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide also exhibits potent anticancer and antibacterial properties, making it a potential candidate for drug development. However, one of the limitations of 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide is its poor solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide. One potential direction is to further investigate its anticancer properties and its potential use in combination with other anticancer agents. Another potential direction is to study the mechanism of action of 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide in more detail to better understand its effects on cancer cells and bacteria. Additionally, further studies are needed to investigate the potential use of 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide in other fields, such as neurodegenerative diseases and inflammation.
Conclusion:
In conclusion, 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide is synthesized through a simple and efficient method and exhibits potent anticancer and antibacterial properties. Further studies are needed to investigate its mechanism of action and potential use in other fields.

Synthesis Methods

4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide can be synthesized through a simple and efficient method involving the reaction of 4-methoxybenzohydrazide with 4-nitrobenzoyl chloride in the presence of triethylamine. The reaction yields 4-methoxy-N'-[(4-nitrophenyl)acetyl]benzohydrazide as a yellow solid with a high yield and purity.